Cas no 1261814-11-2 (2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261814-11-2
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4921022
• Update Time: 2025-06-24

2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-7-4-9(15)8(14)3-6(7)5-1-10(12(16,17)18)19-11(20)2-5/h1-4H,(H,19,20)
• InChI Key： NADOBKJXEOGOEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC(NC(C(F)(F)F)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-11-2)

2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-11-2) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a hydroxyl group, a trichlorophenyl group, and a trifluoromethyl group. These functional groups contribute to the compound's unique chemical properties and potential applications in various scientific and industrial contexts.

The hydroxyl group (OH) in the molecule plays a crucial role in its reactivity and solubility. It can participate in hydrogen bonding, which is essential for many biological interactions and chemical reactions. The trichlorophenyl group (C₆H₂Cl₃) introduces significant electron-withdrawing effects, which can influence the compound's electronic properties and stability. The trifluoromethyl group (CF₃) further enhances these properties by providing additional electron-withdrawing effects and increasing the lipophilicity of the molecule.

In recent years, 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been the subject of extensive research due to its potential applications in drug discovery and development. Studies have shown that this compound exhibits promising biological activities, including antifungal and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine demonstrated potent activity against several strains of fungi and bacteria, making it a potential candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has also been investigated for its potential as a lead compound in the development of new drugs for various diseases. Research conducted at the University of California highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders such as diabetes and obesity.

The synthesis of 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3-chloro-2-hydroxybenzaldehyde with 3-trifluoromethylpyridine followed by substitution with trichlorophenyl groups. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

The physical and chemical properties of 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 100°C to 105°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine should be managed with care due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions include maintaining it in a dry environment at room temperature away from direct sunlight. Personal protective equipment such as gloves and safety goggles should be used when handling this compound to minimize exposure risks.

The future prospects for 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential applications in other areas such as materials science and environmental remediation. For example, recent studies have shown that this compound can be used as a building block for the synthesis of advanced materials with unique optical and electronic properties.

In conclusion, 2-Hydroxy-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261814-11-2) is a versatile compound with a wide range of potential applications in various scientific fields. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing scientific challenges.